N,3-diphenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide

• IUPAC Name: N,5-diphenyl-3,4-dihydropyrazole-2-carbothioamide
• InChI: InChI=1S/C16H15N3S/c20-16(17-14-9-5-2-6-10-14)19-12-11-15(18-19)13-7-3-1-4-8-13/h1-10H,11-12H2,(H,17,20)
• InChI Key: KNSJDDUUZOSORZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(N=C1C2=CC=CC=C2)C(=S)NC3=CC=CC=C3
• Molecular Formula: C16H15N3S
• DSSTOX Substance ID: DTXSID70355514
• Molecular Weight: 281.4 g/mol
• CAS No.: 89652-17-5

Description

N,3-diphenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide is a useful research compound. Its molecular formula is C16H15N3S and its molecular weight is 281.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 281.09866866 g/mol and the complexity rating of the compound is 368. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

N,3-diphenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide has been studied for its effectiveness as a corrosion inhibitor. Research shows that compounds like this, within the pyrazole family, have been synthesized and evaluated for their ability to inhibit corrosion in metals, particularly mild steel, in acidic environments. The compounds demonstrate a tendency to adsorb at interfaces, contributing to their inhibitory action. Their effectiveness increases with concentration and the mode of adsorption follows the Langmuir adsorption isotherm, involving both chemisorption and physisorption interactions (Ouici et al., 2016).

Antimicrobial Activity

Another significant application of these compounds is in antimicrobial activity. Synthesized derivatives of this compound have been assessed for their potential in combating various bacterial and fungal strains. Studies have found that certain compounds in this category exhibit moderate antibacterial and good antifungal activities, with specific derivatives showing significant activity against pathogens like Aspergillus niger and Candida albicans (Chawla et al., 2010).

Anticancer Properties

The anticancer potential of these compounds has also been a focus of research. Studies have identified several derivatives that exhibit antiproliferative activity against various cancer cell lines. Some compounds have shown notable inhibitory effects compared to established drugs like cisplatin, and their mechanisms of action include inducing cell cycle arrest and apoptosis in cancer cells. This suggests a promising avenue for the development of new anticancer agents (Wang et al., 2017).

Synthesis and Characterization

The synthesis and characterization of these compounds form a significant part of their research applications. Advanced techniques like microwave-assisted synthesis and various spectroscopic methods are employed to create and analyze different derivatives. This research contributes to the understanding of their chemical properties and potential applications in various fields (Farmani et al., 2018).

Antidepressant Activity

There is evidence to suggest that certain derivatives of this compound possess antidepressant properties. Research has shown that some compounds in this category can significantly reduce immobility time in animal models, indicating potential antidepressant effects. This opens up possibilities for new treatments in the field of mental health (Mathew et al., 2014).